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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023 Get Quote

An In-depth Technical Guide to Bis(phenoxyethoxy)methane

Introduction
Bis(phenoxyethoxy)methane, a symmetrical ether, is a compound of interest in various

scientific fields, including materials science and medicinal chemistry.[1] Its unique structure,

featuring two phenoxy groups linked by a flexible diether methane spacer, imparts specific

physicochemical properties that make it a valuable component in polymer formulations and a

scaffold for potential therapeutic agents.[1] This guide provides a comprehensive overview of

its chemical and physical characteristics, synthesis, reactivity, and applications for researchers,

scientists, and drug development professionals.

Compound Identification
A clear identification of Bis(phenoxyethoxy)methane is fundamental for any scientific

endeavor. The following table summarizes its key identifiers.
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Identifier Value

IUPAC Name 2-(2-phenoxyethoxymethoxy)ethoxybenzene[2]

Synonyms Bis(phenoxyethyl)formal, DESAVIN[3][4]

CAS Number 13879-32-8[1][2][3]

Molecular Formula C₁₇H₂₀O₄[1][2][3][5][6]

Molecular Weight 288.34 g/mol [1][2][3][5]

Physicochemical Properties
The physical and chemical properties of Bis(phenoxyethoxy)methane are crucial for its

handling, application, and role in chemical synthesis.

Property Value

Melting Point 18 °C[3]

Boiling Point 195-196 °C (at 0.6 Torr)[3]

Density 1.106 ± 0.06 g/cm³ (Predicted)[3]

Flash Point 135.2 °C[3]

XLogP3 3.6[2][3]

Hydrogen Bond Donor Count 0[3]

Hydrogen Bond Acceptor Count 4[3]

Rotatable Bond Count 10[3]

Synthesis and Manufacturing
The synthesis of Bis(phenoxyethoxy)methane can be achieved through several routes,

primarily involving the formation of ether linkages.

General Synthetic Approaches
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Two common methods for the synthesis of Bis(phenoxyethoxy)methane are:

Direct Etherification: This method involves the reaction of phenoxyethanol with a suitable

alkylating agent under basic conditions.[1]

Condensation Reactions: This approach utilizes the reaction of phenolic compounds with

aldehydes, such as formaldehyde, in the presence of an acid catalyst to form the final

product.[1]

A specific synthetic route involves the reaction of 2-Phenoxyethanol with 1,1-dibromomethane,

which has a reported yield of 59%.[3]

Synthesis of Bis(phenoxyethoxy)methane.

Generalized Experimental Protocol for Synthesis
The following is a generalized protocol for the synthesis of Bis(phenoxyethoxy)methane via

the condensation of 2-phenoxyethanol and a formaldehyde source (e.g., paraformaldehyde)

using an acid catalyst.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-phenoxyethanol in a suitable inert solvent (e.g., toluene).

Addition of Reagents: Add paraformaldehyde and a catalytic amount of a strong acid (e.g., p-

toluenesulfonic acid).

Reaction Conditions: Heat the reaction mixture to reflux and maintain the temperature for

several hours. The progress of the reaction can be monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst with a weak base (e.g., sodium bicarbonate solution).

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an

organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., sodium sulfate),

filter, and concentrate under reduced pressure. The crude product can be further purified by
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column chromatography or distillation under reduced pressure to yield pure

Bis(phenoxyethoxy)methane.

Chemical Reactivity
The chemical behavior of Bis(phenoxyethoxy)methane is primarily dictated by its ether

linkages and aromatic rings.

Nucleophilic Substitution: The ether bonds in Bis(phenoxyethoxy)methane can be cleaved

under strong acidic or basic conditions through nucleophilic attack.[1]

Dehydrohalogenation: In the presence of a strong base, this compound can facilitate the

elimination of halides from suitable substrates.[1]

Applications in Drug Development and Research
Bis(phenoxyethoxy)methane holds potential in several areas of scientific research and

development:

Medicinal Chemistry: It is being investigated for its potential therapeutic effects, including

anti-inflammatory properties.[1] The phenoxy moieties suggest that it may interact with

biological targets through hydrogen bonding and hydrophobic interactions.[1]

Materials Science: The flexibility imparted by the ether linkages makes it a useful component

in polymer formulations, potentially enhancing thermal stability.[1]

Chemical Synthesis: It can serve as an intermediate or a reagent in the synthesis of more

complex organic molecules.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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